Cas no 92739-56-5 (1,8-Octanediol, 4,5-bis(methylene)-)

1,8-Octanediol, 4,5-bis(methylene)- structure
92739-56-5 structure
Product Name:1,8-Octanediol, 4,5-bis(methylene)-
CAS No:92739-56-5
MF:C10H18O2
MW:170.248723506927
CID:735848
PubChem ID:13442276
Update Time:2025-04-19

1,8-Octanediol, 4,5-bis(methylene)- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Octanediol, 4,5-bis(methylene)-
    • 4,5-dimethylideneoctane-1,8-diol
    • DTXSID60540957
    • 92739-56-5
    • 4,5-dimethylene-1,8-octanediol
    • Inchi: 1S/C10H18O2/c1-9(5-3-7-11)10(2)6-4-8-12/h11-12H,1-8H2
    • InChI Key: HUUYMQFDAQFHPE-UHFFFAOYSA-N
    • SMILES: OCCCC(=C)C(=C)CCCO

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 40.5Ų
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